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Compound of Interest

Compound Name: Irgacure 754

Cat. No.: B1510731 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidance on the use of the photoinitiator Irgacure 754
for the ultraviolet (UV) curing of thin film applications. This document outlines recommended

concentrations, formulation strategies, experimental protocols for film deposition and curing,

and methods for characterization.

Introduction to Irgacure 754
Irgacure 754 is a liquid, free-radical photoinitiator designed for the polymerization of

unsaturated resins, such as acrylates, upon exposure to UV light.[1][2][3] It is particularly

valued in applications where low residual odor, minimal yellowing, and low emissions after

curing are critical.[4] Chemically, it is a mixture of oxy-phenyl-acetic acid 2-[2-oxo-2-phenyl-

acetoxy-ethoxy]-ethyl ester and oxy-phenyl-acetic acid 2-[2-hydroxy-ethoxy]-ethyl ester.[4]

Irgacure 754 functions via a Norrish Type I photocleavage mechanism. Upon absorption of UV

energy, the molecule undergoes cleavage to generate free radicals, which in turn initiate the

polymerization of monomer and oligomer chains.[1]

Key Properties of Irgacure 754
A summary of the key physical and chemical properties of Irgacure 754 is presented in Table

1.
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Property Value Reference

Chemical Name

Mixture of Oxy-phenyl-acetic

acid 2-[2-oxo-2-phenyl-

acetoxy-ethoxy]-ethyl ester

and Oxy-phenyl-acetic acid 2-

[2-hydroxy-ethoxy]-ethyl ester

[4]

Appearance Light yellow liquid [2]

Molecular Weight 370.4 g/mol [1]

Density ~1.22 g/mL [4]

UV Absorption Peaks (in

Methanol)
255 nm and 325 nm [1]

Recommended Curing

Wavelengths

UV-A (320–400 nm) and UV-B

(280–320 nm)
[1]

Recommended Concentrations for Thin Film
Applications
The optimal concentration of Irgacure 754 is dependent on the thickness of the film being

cured. Higher concentrations are generally required for thinner films to ensure sufficient light

absorption and initiation of polymerization.[5] Table 2 provides recommended concentration

ranges based on film thickness.

Film Thickness
Recommended
Concentration (% w/w)

Reference

5 - 20 µm 2 - 4% [6]

20 - 200 µm 1 - 3% [6]

It is crucial to perform optimization studies (ladder studies) to determine the ideal concentration

for a specific formulation and application, as insufficient amounts can lead to incomplete curing,

while excessive concentrations may result in poor through-cure due to light blocking effects.[5]
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Experimental Protocols
The following sections provide detailed protocols for the preparation, coating, and curing of thin

films using Irgacure 754.

Formulation Preparation
This protocol describes the preparation of a simple UV-curable acrylate formulation.

Materials:

Urethane acrylate oligomer (e.g., Ebecryl® 270)

Reactive diluent monomer (e.g., 1,6-hexanediol diacrylate, HDDA)

Irgacure 754

Suitable solvent (if required for viscosity adjustment, e.g., acetone, though solvent-free

systems are preferred)

Amber glass vials

Magnetic stirrer and stir bars

Procedure:

In an amber glass vial, combine the urethane acrylate oligomer and the reactive diluent

monomer in the desired ratio (e.g., 70:30 w/w).

Place the vial on a magnetic stirrer and mix until a homogeneous solution is obtained.

Add the desired concentration of Irgacure 754 (e.g., 3% w/w for a 15 µm film) to the mixture.

Continue stirring in the dark until the photoinitiator is completely dissolved. If necessary,

gentle heating (up to 50-60°C) can be applied to aid dissolution, particularly for solid

components.

If a solvent is used to reduce viscosity, add it at this stage and mix until homogeneous.

Ensure the solvent is fully evaporated before curing.
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Formulation Preparation Workflow

Combine Oligomer and Monomer

Homogenize Mixture

Stirring

Add Irgacure 754

Dissolve Photoinitiator

Stirring in Dark

Final Homogeneous Formulation

 

Spin Coating Workflow

Clean and Mount Substrate

Dispense Formulation

Spin Coat (e.g., 2-step program)

Remove Coated Substrate
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UV Curing Workflow

Measure UV Irradiance

Place Coated Substrate in Curing System

Expose to UV Radiation

Cool and Handle Cured Film

FTIR Analysis of Curing

Uncured Formulation
(High Acrylate Peak) UV Exposure Cured Film

(Low/Absent Acrylate Peak)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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